N-{1-[(3-cyanophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide

• IUPAC Name: N-[1-[(3-cyanophenyl)methyl]piperidin-3-yl]cyclopropanesulfonamide
• InChI: InChI=1S/C16H21N3O2S/c17-10-13-3-1-4-14(9-13)11-19-8-2-5-15(12-19)18-22(20,21)16-6-7-16/h1,3-4,9,15-16,18H,2,5-8,11-12H2
• InChI Key: NWKXLFDPFNEZJR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC(=CC=C2)C#N)NS(=O)(=O)C3CC3
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol
• CAS No.: 2640968-29-0

Description

“N-{1-[(3-cyanophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide” is a compound that is related to the class of piperidines. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidines can be synthesized through various intra- and intermolecular reactions. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis, functionalization, and their pharmacological application were published.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various techniques such as 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction. The comparison of the actual value with the value calculated by density functional theory (DFT) shows that the crystal structures obtained by the two methods are consistent.

Chemical Reactions Analysis

Piperidines can undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include its molecular weight, which is 254.78. It is a powder at room temperature. Its IUPAC name is N-(piperidin-3-ylmethyl)cyclopropanesulfonamide hydrochloride.

Scientific Research Applications

N-CPCPS has been studied extensively for its potential medical applications. It has been found to have anti-inflammatory, anti-bacterial, and anti-viral properties, making it a promising candidate for the treatment of various diseases. N-CPCPS has also been studied for its potential use as an analgesic, anticonvulsant, and anesthetic. Additionally, N-CPCPS has been studied for its potential use as a neuroprotective agent.

Mechanism of Action

N-CPCPS has been found to act as an agonist of the GPR55 receptor. This receptor is involved in the regulation of pain, inflammation, and the immune system. It is believed that N-CPCPS binds to this receptor, activating it and resulting in the desired physiological effects.
Biochemical and Physiological Effects
N-CPCPS has been found to have a variety of biochemical and physiological effects. It has been found to reduce inflammation, reduce pain, and reduce the production of pro-inflammatory cytokines. Additionally, N-CPCPS has been found to have neuroprotective effects and to reduce the risk of seizures.

Advantages and Limitations for Lab Experiments

N-CPCPS has a number of advantages for laboratory experiments. It is a synthetic compound, meaning that it can be produced in large quantities and with a high degree of purity. Additionally, N-CPCPS is relatively stable and can be stored for long periods of time without significant degradation. However, N-CPCPS also has some limitations. It is a relatively new compound and its effects are not yet fully understood, making it difficult to predict its effects in certain situations. Additionally, N-CPCPS is not approved for human use and must be handled with care.

Future Directions

N-CPCPS has a great deal of potential for medical applications. Further research is needed to better understand its effects and to determine the best methods for its use. Additionally, further research is needed to develop methods for the production of N-CPCPS on a larger scale. Additionally, further research is needed to identify potential side effects and to develop methods for the safe and effective use of N-CPCPS. Finally, further research is needed to determine the best methods for the delivery of N-CPCPS and to identify potential drug interactions.

Synthesis Methods

N-CPCPS can be synthesized in a two-step process. The first step involves the reaction of 3-cyano-4-methylpiperidine with 1-bromo-3-chloropropane, which results in the formation of N-CPCPS. The second step involves the addition of a sulfonamide group to the structure of N-CPCPS. This two-step process yields N-CPCPS with a high degree of purity.

Safety and Hazards

The safety information for “N-{1-[(3-cyanophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide” includes hazard statements H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.